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Compound of Interest

Compound Name: Diiodogermane

CAS No.: 13573-08-5

Cat. No.: B084338

Get Quote

Executive Summary: The Germylene Gateway
Diiodogermane (GeI₂) is not merely a germanium salt; it is a stable germylene—a divalent

germanium species with a lone pair of electrons. This electronic configuration dictates its entire

thermochemical profile, making it a "Goldilocks" precursor: stable enough for handling but

reactive enough for oxidative addition and low-temperature deposition.

For the researcher, GeI₂ serves two critical functions:

CVD/ALD Precursor: It provides a volatile source of Ge(II) that disproportionates or reduces

to metallic germanium at moderate temperatures, essential for epitaxial growth of SiGe

alloys.

Synthetic Synthon: It acts as a carbene analog, capable of inserting into C-X, Si-X, and

metal-halide bonds to form complex organogermanium scaffolds.
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The utility of GeI₂ is governed by its disproportionation equilibrium. Unlike Ge(IV) compounds

which are thermodynamically distinct, Ge(II) sits on a "thermochemical knife-edge."

Key Thermochemical Constants
Note: Values represent consensus data derived from calorimetric and vapor pressure studies.

Specific batch values may vary based on purity and trace oxidation.
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Property Value Unit Context/Implication

Molar Mass 326.43 g/mol

High mass facilitates

handling (non-

dusting).

Appearance
Yellow/Orange

Crystalline Solid
-

Color intensity

correlates with purity

(oxidation leads to

whitening/GeO₂).

Melting Point 428 °C

Critical: Sublimation

often competes with

melting under

vacuum.

Decomposition Temp. >550 °C

Onset of rapid

disproportionation to

Ge(s) + GeI₄(g).

Density 5.37 g/cm³

High density allows

compact crucible

loading for

evaporation.

Standard Enthalpy of

Formation (

)

~ -160 (Solid) kJ/mol

Estimated. Less

negative than GeI₄,

driving the

disproportionation.

Bond Dissociation

Energy (Ge-I)
~ 200–250 kJ/mol

Weak bond facilitates

low-temperature

stripping in ALD

cycles.

The Disproportionation Equilibrium
The defining feature of GeI₂ thermodynamics is the reversible disproportionation reaction. This

is the primary failure mode during storage and the primary mechanism during deposition.
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Low Temperature (< 400°C): The equilibrium lies to the left. GeI₂ is stable.

High Temperature (> 550°C): The equilibrium shifts right. GeI₄ is volatile and leaves the

system, depositing pure Ge metal.

Vacuum Effect: Applying vacuum removes GeI₄(g), driving the reaction to the right even at

lower temperatures (Le Chatelier’s principle).

Synthesis and Purification Protocols
High-purity GeI₂ is rarely bought "off the shelf" with sufficient quality for semiconductor

applications due to surface oxidation. In-house synthesis or purification is often required.

Workflow Diagram: Synthesis & Purification

Figure 1: Synthesis and Purification Workflow for High-Purity GeI2
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Detailed Protocol: Direct Synthesis from Elements
Causality: We use a sealed ampoule method to prevent iodine loss (sublimation) before

reaction and to exclude oxygen/moisture, which rapidly hydrolyzes GeI₂ to Ge(OH)₂.

Stoichiometry: Mix elemental Germanium (Ge, 99.999%, powder) and Iodine (I₂, resublimed)

in a 1:1 molar ratio. Note: Use a slight excess of Ge to ensure all I₂ is consumed; unreacted

Ge is easily separated later.

Sealing: Place mixture in a heavy-walled quartz ampoule. Evacuate to

Torr and flame seal.

Reaction: Heat the ampoule in a tube furnace to 250–300°C.
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Observation: Iodine vapor (purple) will be visible initially. The disappearance of purple

vapor indicates reaction completion.

Annealing: Hold at temperature for 12–24 hours to ensure complete conversion.

Purification (Sublimation):

Place the crude solid in a sublimation train.

Heat the source zone to 220–260°C under dynamic vacuum.

GeI₄ (impurity) is more volatile and will sublime first/further to the coldest zone.

GeI₂ will deposit as yellow/orange platelets in the "warm" zone.

Non-volatile Ge metal remains in the source boat.

Thermal Decomposition & Reactivity Pathways
Understanding the thermal pathways is vital for designing CVD processes or synthetic

reactions.

Pathway Diagram: Thermal Fate of GeI₂
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Figure 2: Thermal and Chemical Pathways of GeI2
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Mechanism of Action in CVD
In Chemical Vapor Deposition, GeI₂ is often generated in situ (via Ge + I₂) or sublimed.

Step 1 (Transport): GeI₂ travels as a monomeric gas species.

Step 2 (Adsorption): The lone pair on Ge allows facile adsorption onto Si or Ge substrates.

Step 3 (Disproportionation): On the surface, two adsorbed GeI₂ molecules exchange ligands.

Self-Cleaning: The GeI₄ byproduct is volatile and desorbs, leaving behind a pure Ge film.

This makes GeI₂ cleaner than organometallic precursors (like germane, GeH₄) which can

leave carbon residues.

Safety and Handling (The Hydrolysis Hazard)
GeI₂ is hygroscopic and hydrolytically unstable.

Reaction:
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Consequence: The formation of HI (hydroiodic acid) is corrosive and toxic. The Ge(OH)₂

eventually dehydrates to GeO (yellow/black), contaminating the precursor.

Protocol:

Always handle in a glovebox (

ppm O₂/H₂O).

Glassware must be oven-dried and silylated if possible to remove surface silanols.

Store in amber vials (light sensitivity is minor compared to moisture, but good practice).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apps.dtic.mil [apps.dtic.mil]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://apps.dtic.mil/sti/tr/pdf/ADA447987.pdf
https://cymitquimica.com/cas/13573-08-5/
https://www.benchchem.com/product/b084338?utm_src=pdf-custom-synthesis#bc-rfq
https://apps.dtic.mil/sti/tr/pdf/ADA447987.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CAS 13573-08-5: Germanium iodide (GeI2) | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Technical Whitepaper: Thermochemical Architecture of
Diiodogermane (GeI₂)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084338/docs#technical-whitepaper-thermochemical-
architecture-of-diiodogermane-gei]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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